Cas no 2229223-60-1 (tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate
• CAS No: 2229223-60-1
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6176373
• PubChem ID: 165693144
• Update Time: 2025-05-19

tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate
• tert-butyl N-[1-(2-azidoethyl)cyclopentyl]carbamate
• EN300-1873708
• 2229223-60-1

• Inchi： 1S/C12H22N4O2/c1-11(2,3)18-10(17)15-12(6-4-5-7-12)8-9-14-16-13/h4-9H2,1-3H3,(H,15,17)
• InChI Key： UHCQKBZUNNGRBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCN=[N+]=[N-])CCCC1)=O

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.7Ų

Additional information on tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate

tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate, with the CAS number 2229223-60-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a cyclopentane ring with an azide functional group and a tert-butyl carbamate moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate in drug delivery systems. The azide group, a key functional group in this compound, has been extensively researched for its role in click chemistry reactions. These reactions are highly efficient and selective, enabling the rapid construction of complex molecules. In particular, the azide group in this compound can undergo [3+2] cycloaddition reactions with alkenes or alkynes, forming stable triazole rings. This property makes it an ideal candidate for synthesizing bioactive molecules and drug conjugates.

The cyclopentane ring in tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate contributes to the molecule's stability and rigidity. This structural feature is advantageous in drug design, where maintaining molecular integrity is crucial for bioavailability and efficacy. Furthermore, the tert-butyl carbamate group enhances solubility and reduces toxicity, making it suitable for pharmaceutical applications.

In terms of synthesis, tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has improved the yield and purity of this compound, making it more accessible for research and industrial purposes. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods for this compound.

The physical properties of tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate include a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

The application of tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate extends beyond pharmaceuticals. It has been explored as a precursor for advanced materials, including polymers and nanomaterials. The azide group's reactivity allows for the incorporation of this compound into polymer networks through click chemistry, enhancing material properties such as mechanical strength and thermal stability.

In conclusion, tert-butyl N-1-(2-azidoethyl)cyclopentylcarbamate is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in drug development, materials science, and beyond is likely to expand significantly.